Cas no 70825-45-5 (6-bromo-7-methyl-5H-1,3thiazolo3,2-apyrimidin-5-one)

• Product Name: 6-bromo-7-methyl-5H-1,3thiazolo3,2-apyrimidin-5-one
• CAS No: 70825-45-5
• MF: C₇H₅BrN₂OS
• MW: 245.096399068832
• MDL: MFCD00600619
• CID: 531075
• PubChem ID: 1417404
• Update Time: 2025-06-10

6-bromo-7-methyl-5H-1,3thiazolo3,2-apyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidin-5-one, 6-bromo-7-methyl-
• 6-bromo-7-methyl-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• 6-bromo-7-methyl-5H-1,3thiazolo3,2-apyrimidin-5-one
• ChemDiv1_023965
• 70825-45-5
• 6-Bromo-7-methyl-thiazolo[3,2-a]pyrimidin-5-one
• SR-01000471035-1
• CHEMBL1494603
• SMR000217623
• SR-01000471035
• HMS655B07
• PIHXLKQYDUVAKL-UHFFFAOYSA-N
• SCHEMBL10998420
• HMS2550A06
• DTXSID80362870
• AT28170
• MLS000590615
• 6-Bromo-7-methyl-5H-thiazolo[3,2-a]pyrimidin-5-one
• AKOS022104207
• 6-bromo-7-methyl-5H-thiazolo[3,2-a]pyrimidine-5-one

• MDL： MFCD00600619
• Inchi： 1S/C7H5BrN2OS/c1-4-5(8)6(11)10-2-3-12-7(10)9-4/h2-3H,1H3
• InChI Key： PIHXLKQYDUVAKL-UHFFFAOYSA-N
• SMILES： BrC1C(N2C=CSC2=NC=1C)=O

Computed Properties

• Exact Mass: 243.93060g/mol
• Monoisotopic Mass: 243.93060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-bromo-7-methyl-5H-1,3thiazolo3,2-apyrimidin-5-one

Introduction to 6-bromo-7-methyl-5H-1,3-thiazolo[3,2-α]pyrimidin-5-one (CAS No. 70825-45-5) and Its Emerging Applications in Chemical Biology

The compound 6-bromo-7-methyl-5H-1,3-thiazolo[3,2-α]pyrimidin-5-one (CAS No. 70825-45-5) represents a structurally intriguing heterocyclic scaffold that has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic system, characterized by the fusion of a thiazole ring with a pyrimidine moiety, exhibits a unique combination of electronic and steric properties that make it a versatile platform for drug discovery and mechanistic investigations.

From a structural perspective, the presence of both bromine and methyl substituents on the thiazole and pyrimidine rings, respectively, enhances the compound's reactivity and potential for further functionalization. The bromine atom serves as an excellent handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methyl group can influence electronic distribution and metabolic stability. These features have positioned this compound as a valuable intermediate in the synthesis of more complex biologically active molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazolo[3,2-α]pyrimidinone derivatives. These scaffolds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The compound in question (6-bromo-7-methyl-5H-1,3-thiazolo[3,2-α]pyrimidin-5-one) has been investigated for its ability to modulate key biological pathways by interacting with specific target proteins or enzymes. Preliminary studies suggest that it may exhibit inhibitory activity against certain kinases and transcription factors, which are often implicated in disease pathogenesis.

One of the most compelling aspects of this compound is its potential to serve as a lead structure for the development of novel therapeutics. The thiazole-pyrimidine core is a well-documented pharmacophore in medicinal chemistry, with numerous examples demonstrating its efficacy in clinical settings. By leveraging the structural features of 6-bromo-7-methyl-5H-1,3-thiazolo[3,2-α]pyrimidin-5-one, researchers can design derivatives with optimized pharmacokinetic profiles and improved target engagement. This approach aligns with the growing trend toward structure-based drug design, where computational modeling and high-throughput screening are employed to identify promising candidates.

Recent advances in synthetic methodologies have further enhanced the accessibility of this compound for medicinal chemists. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled efficient construction of complex heterocyclic frameworks. These innovations not only accelerate the discovery process but also allow for greater exploration of structural diversity. As a result, 6-bromo-7-methyl-5H-1,3-thiazolo[3,2-α]pyrimidin-5-one is being increasingly utilized in academic and industrial research labs as a building block for novel drug candidates.

The biological activity of this compound has been preliminarily evaluated through both in vitro and in vivo studies. In cell-based assays, it has demonstrated inhibitory effects on several disease-relevant targets, including protein kinases and enzymes involved in metabolic pathways. These findings are particularly noteworthy given the increasing recognition of metabolic dysregulation as a key factor in various pathological conditions. By targeting these pathways, 6-bromo-7-methyl-5H-1,3-thiazolo[3,2-α]pyrimidin-5-one may offer therapeutic benefits beyond traditional small-molecule interventions.

From a mechanistic standpoint, the compound's interactions with biological targets are being scrutinized using spectroscopic and crystallographic techniques. These studies aim to elucidate how changes in its chemical structure influence binding affinity and downstream effects. Such insights are critical for optimizing drug-like properties and minimizing off-target effects. The bromine substituent plays a particularly important role in these investigations due to its ability to participate in covalent bond formation with nucleophilic residues on proteins.

The synthetic utility of 6-bromo-7-methyl-5H-1,3-thiazolo[3,2-α]pyrimidin-5-one extends beyond pharmaceutical applications to other areas of chemical biology. For instance, it has been employed as a precursor in the synthesis of probes for studying protein-protein interactions or as a scaffold for developing inhibitors of enzyme superfamilies relevant to neurodegenerative diseases. The versatility of this scaffold underscores its importance as a chemical tool in modern biomedical research.

Looking ahead, future research on this compound is likely to focus on expanding its therapeutic potential through structure-based optimization and interdisciplinary collaborations between chemists and biologists. Advances in machine learning algorithms may further accelerate the discovery process by predicting novel derivatives with enhanced activity profiles. Additionally, exploring its role in preclinical models will provide critical data on safety and efficacy before moving into human trials.

In conclusion,6-bromo-7-methyl-5H-1,3-thiazolo[3,2-a]pyrimidin-5-one (CAS No.70825-45-5) represents an exciting opportunity for innovation in chemical biology and drug discovery. Its unique structural features combined with emerging synthetic methodologies position it as a valuable asset for researchers seeking to develop novel therapeutics targeting diverse disease pathways.